2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C10H7F3N4OS2/c11-4-1-2-5(8(13)7(4)12)15-6(18)3-19-10-17-16-9(14)20-10/h1-2H,3H2,(H2,14,16)(H,15,18)
• InChI Key: KKGHVWGHDSMOAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1NC(=O)CSC2=NN=C(S2)N)F)F)F
• Molecular Formula: C10H7F3N4OS2
• Molecular Weight: 320.3 g/mol

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2,3,4-trifluorophenyl)acetamide is a useful research compound. Its molecular formula is C10H7F3N4OS2 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.00133769 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Studies on compounds structurally related to "2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(2,3,4-trifluorophenyl)acetamide" have focused on their metabolism and pharmacokinetics. For instance, research on mirabegron, a β3-adrenoceptor agonist, has detailed its absorption, metabolism, and excretion, highlighting the role of amide hydrolysis and glucuronidation in its metabolic pathway (Takusagawa et al., 2012). Such studies are crucial for understanding how related compounds might be metabolized in the body, aiding in the design of drugs with optimal absorption and minimal side effects.

Bioavailability and Drug Formulation

Research into the bioavailability and formulation of related compounds, such as cefixime, has been conducted to ensure that drugs are efficiently absorbed and utilized in the body. A study compared the bioavailability of different formulations of cefixime, providing insights into how structural analogs of "this compound" might be formulated for optimal effectiveness (Zakeri-Milani et al., 2008).

Pharmacodynamics and Therapeutic Applications

Understanding the pharmacodynamics and potential therapeutic applications of compounds is essential for their application in treating diseases. Although direct studies on "this compound" are not available, research on similar compounds provides a foundation for hypothesizing their effects. For example, the study of 4-aminopyridine in treating episodic ataxia type 2 (EA2) suggests that related compounds could have neurological applications (Strupp et al., 2004).

Toxicology and Safety Assessment

Toxicological studies are critical for assessing the safety of chemical compounds. Research on related compounds, such as acetaminophen, has delved into their metabolism and the identification of potentially toxic metabolites. These studies are vital for determining safe dosage levels and identifying biomarkers of exposure (David et al., 2020).

Mechanism of Action

The mechanism of action of these compounds involves their interaction with the active site of the urease enzyme. This interaction inhibits the activity of the enzyme, which is critical for the survival of certain bacteria.

Future Directions

The future directions for this compound could involve further studies on its biological activities, potential applications, and optimization of its synthesis process. It could also be a subject of study for its interactions with other enzymes or biological systems.